Cas no 51154-06-4 ((2S)-1-[(tert-butoxy)carbonyl]-2,5-dihydro-1H-pyrrole-2-carboxylic acid)

• Product Name: (2S)-1-[(tert-butoxy)carbonyl]-2,5-dihydro-1H-pyrrole-2-carboxylic acid
• CAS No: 51154-06-4
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• MDL: MFCD00037896
• CID: 366641
• PubChem ID: 688391
• Update Time: 2025-10-29

(2S)-1-[(tert-butoxy)carbonyl]-2,5-dihydro-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-1-(tert-Butoxycarbonyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid
• (2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,5-dihydropyrrole-2-carboxylic acid
• 1H-Pyrrole-1,2-dicarboxylicacid, 2,5-dihydro-, 1-(1,1-dimethylethyl) ester, (2S)-
• Boc-3,4-dehydro-L-proline
• Boc-3,4-dehydro-Pro-OH
• Boc-3,4-dehydroPro-OH
• Boc-3004-dehydro-Pro-OH
• (2S)-1-(tert-butoxycarbonyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid
• (S)-1-Boc-2,5-dihydro-1H-pyrrole-2-carboxylic acid
• (S)-2,5-dihydropyrrole-1,2-dicarboxylic acid 1-tert-butyl ester
• 4-DEHYDRO-L-PROLINE
• AmbotzBAA1460
• BOC-3
• N-tert-Butoxycarbonyl-(S)-dehydroproline
• (2S)-1-[(tert-butoxy)carbonyl]-2,5-dihydro-1H-pyrrole-2-carboxylic acid
• MFCD00037896
• AKOS015907944
• A871358
• DS-4250
• SCHEMBL629585
• N-Boc-L-3,4-dehydroproline
• F10911
• BMIGSRMSSCUMAZ-ZETCQYMHSA-N
• DTXSID00350890
• N-Boc-3,4-dihydro-L-proline
• 51154-06-4
• 58617-29-1
• Boc-deltaPro-OH
• (S)-2,5-dihydro-pyrrole-1,2-dicarboxylic acid 1-tert-butyl ester
• CS-W000410

• MDL： MFCD00037896
• Inchi： 1S/C10H15NO4/c1-10(2,3)15-9(14)11-6-4-5-7(11)8(12)13/h4-5,7H,6H2,1-3H3,(H,12,13)/t7-/m0/s1
• InChI Key： BMIGSRMSSCUMAZ-ZETCQYMHSA-N
• SMILES： O(C(N1CC=C[C@H]1C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.10000
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.236
• Melting Point: 92-95 ºC
• Boiling Point: 336.4 °C at 760 mmHg
• Flash Point: 157.3 °C
• PSA: 66.84000
• LogP: 1.18440
• Solubility: Not determined

(2S)-1-[(tert-butoxy)carbonyl]-2,5-dihydro-1H-pyrrole-2-carboxylic acid Security Information

• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 36-50
• Safety Instruction： 26-60-61
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-1-[(tert-butoxy)carbonyl]-2,5-dihydro-1H-pyrrole-2-carboxylic acid

Introduction to (2S)-1-[(tert-butoxy)carbonyl]-2,5-dihydro-1H-pyrrole-2-carboxylic Acid (CAS No. 51154-06-4)

(2S)-1-[(tert-butoxy)carbonyl]-2,5-dihydro-1H-pyrrole-2-carboxylic acid, with the CAS number 51154-06-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrole derivatives family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly its stereochemistry and protective group, make it a valuable intermediate in the synthesis of more complex pharmacophores.

The< strong>tert-butoxy carbonyl (Boc) group attached to the carboxylic acid moiety serves as an effective protecting group in peptide synthesis and other organic transformations. This protective group is particularly useful in multi-step syntheses where selective deprotection is required. The presence of the Boc group enhances the stability of the compound during storage and reaction conditions, ensuring high yields and purity in subsequent synthetic steps.

The< strong>pyrrole ring is a heterocyclic aromatic compound that plays a crucial role in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. Pyrrole derivatives have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific stereochemistry of (2S)-1-[(tert-butoxy)carbonyl]-2,5-dihydro-1H-pyrrole-2-carboxylic acid, indicated by the (S) configuration at the second carbon atom, is particularly important as it can influence the binding affinity and selectivity of the compound towards biological targets.

Recent research has highlighted the importance of stereoelectronic effects in drug design. The (S) configuration of the pyrrole ring in this compound may contribute to its unique pharmacological properties by affecting its conformational flexibility and electronic distribution. This has led to increased interest in synthesizing and studying enantiomerically pure pyrrole derivatives for potential therapeutic applications.

In addition to its role as a building block in drug synthesis, (2S)-1-[(tert-butoxy)carbonyl]-2,5-dihydro-1H-pyrrole-2-carboxylic acid has been explored in various biochemical studies. For instance, it has been used as a precursor in the synthesis of more complex pyrrole-based molecules that exhibit significant biological activity. These studies have demonstrated that modifications at different positions of the pyrrole ring can lead to changes in biological activity, underscoring the importance of structure-activity relationships in drug design.

The< strong>Boc protection also allows for selective functionalization at other sites on the molecule. This flexibility is crucial in medicinal chemistry where precise control over reaction outcomes is essential. The ability to selectively deprotect the Boc group under mild conditions while leaving other functional groups intact makes this compound a valuable tool in synthetic chemistry.

Advances in synthetic methodologies have further enhanced the utility of (2S)-1-[(tert-butoxy)carbonyl]-2,5-dihydro-1H-pyrrole-2-carboxylic acid. Modern techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled more efficient and scalable syntheses of complex pyrrole derivatives. These advancements have not only improved yield but also allowed for greater access to enantiomerically pure compounds, which are often required for pharmaceutical applications.

The< strong>pyrrole core is also found in natural products and bioactive molecules, further highlighting its importance in medicinal chemistry. Many natural products with therapeutic properties contain pyrrole moieties, suggesting that synthetic analogs may also exhibit beneficial biological activities. The study of these natural products has provided valuable insights into the structural features that contribute to biological activity, guiding the design of new drugs.

In conclusion, (2S)-1-[(tert-butoxy)carbonyl]-2,5-dihydro-1H-pyrrole-2-carboxylic acid (CAS No. 51154-06-4) is a versatile and important compound in pharmaceutical chemistry. Its unique structural features, including the stereochemistry of the pyrrole ring and the presence of a Boc protecting group, make it a valuable intermediate in drug synthesis. Recent research has highlighted its potential applications in developing new therapeutic agents, underscoring its significance in medicinal chemistry.